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Compound of Interest

Compound Name: 1,3-Cyclohexanedicarboxylic acid

Cat. No.: B1207665 Get Quote

This technical guide provides a comprehensive overview of 1,3-Cyclohexanedicarboxylic
acid, a versatile dicarboxylic acid utilized in various research and industrial applications. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identifiers, physical properties, synthesis protocols,

and potential applications.

Chemical Identifiers and Physical Properties
1,3-Cyclohexanedicarboxylic acid is a C8 cycloaliphatic dicarboxylic acid that exists as a

mixture of cis and trans isomers. The properties of the mixture and the individual stereoisomers

are crucial for its application in chemical synthesis.

Table 1: Chemical Identifiers for 1,3-Cyclohexanedicarboxylic Acid
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Identifier
Value (Mixture of
cis and trans)

Value (cis-isomer) Reference

CAS Number 3971-31-1 2305-31-9 [1][2][3]

Molecular Formula C₈H₁₂O₄ C₈H₁₂O₄ [1][4]

Molecular Weight 172.18 g/mol 172.18 g/mol [1][2][3]

IUPAC Name
cyclohexane-1,3-

dicarboxylic acid

cis-(1R,3S)-

cyclohexane-1,3-

dicarboxylic acid

[1][4]

InChI

InChI=1S/C8H12O4/c

9-7(10)5-2-1-3-6(4-

5)8(11)12/h5-6H,1-

4H2,(H,9,10)(H,11,12)

InChI=1S/C8H12O4/c

9-7(10)5-2-1-3-6(4-

5)8(11)12/h5-6H,1-

4H2,(H,9,10)

(H,11,12)/t5-,6+

[1][2][4]

InChIKey
XBZSBBLNHFMTEB-

UHFFFAOYSA-N

XBZSBBLNHFMTEB-

OLQVQODUSA-N
[1][2][4]

SMILES
C1CC(CC(C1)C(=O)O

)C(=O)O

C1C--INVALID-LINK--

C(=O)O">C@HC(=O)

O

[1][2][4]

PubChem CID 107205 6432255 [1][4]

Table 2: Physicochemical Properties of 1,3-Cyclohexanedicarboxylic Acid (mixture of cis and

trans)

Property Value Reference

Melting Point 132-141 °C (lit.) [2]

Assay 98% [2]

Appearance White crystalline solid [5]

Synthesis and Experimental Protocols
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The primary industrial route for the synthesis of 1,3-Cyclohexanedicarboxylic acid is the

catalytic hydrogenation of isophthalic acid.[6] This process involves the reduction of the

aromatic ring to a cyclohexane ring.

This protocol is based on the catalytic hydrogenation of isophthalic acid.[7][8]

Materials:

Isophthalic acid (500 g, 3 mol)

Methanol (2.8 L)

5% Rhodium/Alumina catalyst (50 g + 25 g)

Acetic acid (150 mL)

Diatomaceous earth

Hydrogen gas

Procedure:

To a suspension of isophthalic acid in methanol, add the 5% rhodium/alumina catalyst and

acetic acid.

Pressurize the reaction mixture with hydrogen (50 psi) and shake overnight at room

temperature.

Upon completion, filter the mixture through a diatomaceous earth pad to remove the catalyst.

Add fresh 5% rhodium/alumina catalyst to the filtrate.

Re-pressurize the mixture with hydrogen (50 psi) and shake for another 24 hours.

Filter the final reaction mixture through a pad of diatomaceous earth.

Concentrate the filtrate under reduced pressure to yield 1,3-cyclohexanedicarboxylic acid
as a white powder.
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The reported yield for this procedure is approximately 96.3%.[8]

Applications in Research and Drug Development
1,3-Cyclohexanedicarboxylic acid and its derivatives are valuable building blocks in organic

synthesis and medicinal chemistry.[5] The rigid cyclohexane scaffold allows for the precise

spatial arrangement of functional groups, which is critical for molecular recognition and

biological activity.[6]

Key applications include:

Polymer Chemistry: It serves as a monomer for the synthesis of polyesters and polyamides,

imparting properties such as biodegradability and thermal stability.[5]

Drug Development: Derivatives of 1,3-cyclohexanedicarboxylic acid are being

investigated for various therapeutic applications. For instance, they are key structural

components in the development of DGAT1 inhibitors for the treatment of obesity and

diabetes.[6] Its derivatives have also shown potential as anti-inflammatory, antimicrobial, and

anticancer agents.[5]

Organic Synthesis: The carboxylic acid groups can undergo a variety of reactions, making it

a versatile starting material for the synthesis of more complex molecules.[5]

Visualized Workflows
The following diagrams illustrate key processes related to 1,3-Cyclohexanedicarboxylic acid.
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Synthesis of 1,3-Cyclohexanedicarboxylic Acid

Reactants

Process
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Isophthalic Acid
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Methanol 5% Rh/Alumina Catalyst

Second Hydrogenation
(24 hours)

fresh catalyst
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Filtration (remove catalyst)

Final Filtration

Concentration

1,3-Cyclohexanedicarboxylic Acid
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Caption: Workflow for the synthesis of 1,3-Cyclohexanedicarboxylic acid.
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A significant application of chiral derivatives of 1,3-cyclohexanedicarboxylic acid is in the

synthesis of enantiomerically pure compounds. One such example is the preparation of

(1R,3S)-3-amino-1-cyclohexane-carboxylic acid, which involves an enzymatic

desymmetrization step.[9]
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Enzymatic Desymmetrization for Chiral Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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